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Compound of Interest

Compound Name: 13-HODE methyl ester

Cat. No.: B15138368

Essential Safety and Handling Guide for 13-
HODE Methyl Ester

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal
of 13-HODE methyl ester (CAS RN: 109837-85-6). All personnel must review this guide before
commencing any work with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) for 13-HODE methyl ester is not readily
available, supplier information indicates that it is classified under the Globally Harmonized
System (GHS) with the GHSO07 "Warning" pictogram. This classification suggests the potential
for skin and eye irritation. Furthermore, 13-HODE methyl ester is commonly supplied as a
solution in ethanol, a flammable liquid. Therefore, precautions for both the compound and the
solvent must be observed.

Minimum Required Personal Protective Equipment:
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PPE Category Specification Purpose

Safety glasses with side
Protects eyes from splashes of

Eye Protection shields or chemical splash )
the solution.
goggles.
] o Provides a barrier against skin
Hand Protection Nitrile gloves.
contact.
] Protects skin and clothing from
Body Protection Laboratory coat.

spills.

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of 13-HODE methyl ester
solutions.

2.1. Preparation and Acclimatization

o Storage: Upon receipt, store the 13-HODE methyl ester solution in a tightly sealed glass
container with a Teflon-lined cap at -20°C, protected from light.

o Acclimatization: Before use, allow the container to warm to room temperature in a desiccator
to prevent condensation of atmospheric moisture, which could degrade the compound.

2.2. Handling in a Controlled Environment

» Ventilation: Conduct all work in a well-ventilated laboratory, preferably within a chemical fume
hood, to minimize inhalation exposure to ethanol vapors.

» Dispensing: Use glass or stainless steel pipettes or syringes for transferring the solution.
Avoid using plastic, as ethanol can leach plasticizers.

o Spill Prevention: Work on a chemically resistant tray or absorbent pad to contain any
potential spills.

2.3. Experimental Use
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 Inert Atmosphere: For applications sensitive to oxidation, handle the compound under an
inert atmosphere (e.g., argon or nitrogen).

e Avoid Ignition Sources: Keep the ethanol solution away from open flames, hot plates, and
other potential ignition sources.

Disposal Plan

The disposal of 13-HODE methyl ester and its ethanol solution must comply with local, state,
and federal regulations.

3.1. Waste Segregation and Collection

o Waste Container: Collect all waste containing 13-HODE methyl ester and its ethanol solvent
in a designated, clearly labeled, and sealed glass waste container.

e Labeling: The label should include "Waste Ethanol Solution with 13-HODE methyl ester"
and the appropriate hazard warnings (Flammable Liquid).

3.2. Disposal Pathway

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for
specific guidance on the disposal of this chemical waste stream.

» Non-Hazardous Waste (Provisional): In the absence of specific institutional guidance and
based on the GHSO7 classification, it is prudent to treat the waste as a flammable chemical
waste due to the ethanol content. Do not pour down the drain.

Quantitative Data Summary
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Property Value
CAS Number 109837-85-6
Molecular Formula C19H3403

GHS Pictogram

GHSO07 (Warning)

Potential Hazards

Skin and eye irritation

Common Solvent

Ethanol (Flammable)

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for 13-HODE Methyl Ester
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Use Spill Containment

Expefiment

[Use Inert Atmosphere (if neededa

[Avoid Ignition Sourcesj

Disiosal

Collect in Labeled Glass Container

Consult EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 13-HODE methyl ester.
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 To cite this document: BenchChem. [Personal protective equipment for handling 13-HODE
methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138368#personal-protective-equipment-for-
handling-13-hode-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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